2-[(cycloheptylamino)methyl]benzoic acid hydrochloride

• IUPAC Name: 2-[(cycloheptylamino)methyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C15H21NO2.ClH/c17-15(18)14-10-6-5-7-12(14)11-16-13-8-3-1-2-4-9-13;/h5-7,10,13,16H,1-4,8-9,11H2,(H,17,18);1H
• InChI Key: VLNWCCYGDBMXKC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NCC2=CC=CC=C2C(=O)O.Cl
• Molecular Formula: C15H22ClNO2
• Molecular Weight: 283.79 g/mol

Description

2-[(Cycloheptylamino)methyl]benzoic acid hydrochloride, also known as AH-7921, is a synthetic opioid that has been classified as a novel psychoactive substance. It was first synthesized in the 1970s as a potential analgesic, but it was never marketed for medical use. AH-7921 has recently gained popularity as a recreational drug due to its euphoric and analgesic effects.

Scientific Research Applications

Synthesis and Characterization

• Versatile Access to Derivatives : Research has demonstrated the synthesis of various derivatives through Michael addition, resulting in compounds that could be further modified into peptides. This process highlights the compound's role as a precursor in the synthesis of more complex molecules (Meijere et al., 2010).

• Complex Formation with Cyclodextrins : Studies have explored complex formation between cyclodextrins and benzoic acid derivatives, indicating potential for drug delivery applications. Cyclodextrins have been found to be effective carriers for these molecules, enhancing their stability and solubility (Dikmen, 2021).

• Fluorescence Probes Development : Research into the development of novel fluorescence probes based on benzoic acid derivatives has been conducted. These probes are designed to selectively detect reactive oxygen species, showcasing the versatility of benzoic acid derivatives in biochemical applications (Setsukinai et al., 2003).

• Antitumor Agents Synthesis : Benzoic acid derivatives have been synthesized and evaluated for their antitumor properties, with some showing selective cytotoxicity against tumorigenic cell lines. This research underscores the potential therapeutic applications of these compounds (Yoshida et al., 2005).

• Corrosion Inhibitors for Carbon Steel : The synthesis and investigation of benzoic acid derivatives as corrosion inhibitors for carbon steel in acidic media have been reported. These studies highlight the compound's utility in industrial applications, particularly in protecting metals from corrosion (Fouda et al., 2008).